Cas no 32808-59-6 (4-[3-chloro-4-(propan-2-yl)phenyl]butanamide)
32808-59-6 structure
Product Name:4-[3-chloro-4-(propan-2-yl)phenyl]butanamide
CAS No:32808-59-6
MF:C13H18ClNO
MW:239.741122722626
CID:1453415
PubChem ID:208673
Update Time:2025-04-20
4-[3-chloro-4-(propan-2-yl)phenyl]butanamide Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-chloro-4-(propan-2-yl)phenyl]butanamide
- 4-(3-chloro-4-propan-2-ylphenyl)butanamide
- (Isopropyl-4 chloro-3 phenyl)-4 butyramide [French]
- 32808-59-6
- 3-Chloro-4-(1-methylethyl)benzenebutanamide
- Benzenebutanamide, 3-chloro-4-(1-methylethyl)-
- BRN 2268053
- CB 875
- DTXSID10186480
- (Isopropyl-4 chloro-3 phenyl)-4 butyramide
-
- Inchi: 1S/C13H18ClNO/c1-9(2)11-7-6-10(8-12(11)14)4-3-5-13(15)16/h6-9H,3-5H2,1-2H3,(H2,15,16)
- InChI Key: TWLKBPUFISPONY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(C)C)CCCC(N)=O
Computed Properties
- Exact Mass: 239.10784
- Monoisotopic Mass: 239.1076919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
4-[3-chloro-4-(propan-2-yl)phenyl]butanamide Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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